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Compound of Interest

Compound Name: A-1155463

Cat. No.: B8055303 Get Quote

Technical Support Center: A-1155463
Welcome to the technical support center for A-1155463. This guide provides detailed

information, protocols, and troubleshooting advice for using A-1155463 in in vitro settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for A-1155463 for in vitro use?

A-1155463 should be dissolved in dimethyl sulfoxide (DMSO). It is poorly soluble in water and

ethanol.[1][2] For best results, use fresh, anhydrous DMSO, as absorbed moisture can

significantly reduce the compound's solubility.[1][2]

Q2: How do I prepare a stock solution of A-1155463 in DMSO?

To prepare a stock solution, dissolve A-1155463 powder in 100% DMSO to a desired

concentration, typically between 10 mM and 50 mM. You may need to use sonication or gentle

warming (e.g., in a 37°C water bath) to fully dissolve the compound.[3][4] Refer to the

Experimental Protocol section below for a detailed procedure.

Q3: My compound precipitated when I diluted the DMSO stock solution in my aqueous cell

culture medium. What should I do?

Precipitation upon dilution in aqueous media is common for hydrophobic compounds.[5] To

avoid this:
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Perform serial dilutions: Instead of a single large dilution, dilute the stock solution stepwise in

your culture medium.

Ensure rapid mixing: Add the DMSO stock solution dropwise to the culture medium while

gently vortexing or stirring.[6][7]

Limit final DMSO concentration: Keep the final concentration of DMSO in your cell culture

below 0.5% to prevent both precipitation and solvent-induced cytotoxicity.[6][7] Most cell

lines can tolerate up to 0.5% DMSO, but sensitive or primary cells may require

concentrations below 0.1%.[6][7]

Q4: What is the appropriate storage condition for A-1155463 solutions?

Once prepared, aliquot the DMSO stock solution into single-use volumes to avoid repeated

freeze-thaw cycles. Store these aliquots at -20°C for up to one year or at -80°C for up to two

years.[3][4]

Q5: What is the mechanism of action of A-1155463?

A-1155463 is a highly potent and selective inhibitor of B-cell lymphoma-extra large (Bcl-xL), an

anti-apoptotic protein.[3] By binding to Bcl-xL, A-1155463 prevents it from sequestering pro-

apoptotic proteins like Bax and Bak. This frees Bax and Bak to form pores in the mitochondrial

outer membrane, leading to the release of cytochrome c and subsequent activation of

caspases, ultimately inducing apoptosis (programmed cell death).[1]

Quantitative Data Summary
The following table summarizes key quantitative data for working with A-1155463.
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Parameter Value Source(s)

Molecular Weight 669.79 g/mol [4]

Solubility in DMSO
50 - 100 mg/mL (74.65 - 149.3

mM)
[1][3]

Recommended Stock Conc. 10 - 50 mM in 100% DMSO [3]

Recommended Final DMSO

Conc. in Media
< 0.5% (v/v) [6][7]

In Vitro EC₅₀ (Molt-4 cells) ~70 nM [1][3]

Binding Affinity (Kᵢ for Bcl-xL) < 0.01 nM [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution

Weigh the Compound: Accurately weigh out the desired amount of A-1155463 powder. For

example, to make 1 mL of a 10 mM solution, you would need 6.698 mg.

Add Solvent: Add the calculated volume of fresh, 100% DMSO. Based on the molecular

weight of 669.79, to prepare a 10 mM stock solution, you would dissolve 6.698 mg in 1 mL of

DMSO. Use the following formula or the reconstitution table provided by the supplier.[3][4]

Volume (mL) = Mass (mg) / (Concentration (mM) * Molecular Weight (mg/mmol))

Ensure Complete Dissolution: Vortex the solution vigorously. If necessary, place the vial in an

ultrasonic water bath for several minutes until the solution is clear and all particulate matter

has dissolved.[3][4]

Storage: Aliquot the stock solution into smaller, single-use vials and store at -80°C.[3]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Thaw Stock Solution: Thaw a single aliquot of your A-1155463 DMSO stock solution at room

temperature.
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Prepare Intermediate Dilution (Optional but Recommended): To minimize the risk of

precipitation, first create an intermediate dilution of your compound in pre-warmed (37°C)

cell culture medium.

Prepare Final Working Solution: Perform a final dilution of the stock or intermediate solution

into your cell culture plates containing cells and medium. Ensure the final DMSO

concentration does not exceed 0.5%.[6]

Example: To achieve a final concentration of 100 nM A-1155463 in 1 mL of medium from a

10 mM stock:

The final DMSO concentration will be 0.01%, which is well-tolerated.

Add 0.1 µL of the 10 mM stock solution to 1 mL of cell culture medium.

Control Group: Always include a vehicle control in your experiments, which consists of cells

treated with the same final concentration of DMSO as your experimental groups.[5]
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Issue Possible Cause Recommended Solution

Compound won't dissolve in

DMSO

1. DMSO has absorbed

moisture.2. Compound

concentration is too high.

1. Use a fresh, unopened

bottle of anhydrous DMSO.

[1]2. Gently warm the solution

to 37°C and/or use an

ultrasonic bath.[3] If it still

doesn't dissolve, prepare a

more dilute stock solution.

Precipitate forms in culture

medium

1. Poor aqueous solubility.2.

Final DMSO concentration is

too low to maintain solubility.3.

Rapid dilution shock.

1. Ensure the final

concentration of A-1155463 is

within its working range (e.g.,

nM to low µM).2. Add the

DMSO stock dropwise to the

medium while stirring.[6]3.

Perform serial dilutions in the

culture medium.

Observed cytotoxicity in

vehicle control

1. Final DMSO concentration is

too high.2. Cell line is

particularly sensitive to DMSO.

1. Ensure the final DMSO

concentration is ≤ 0.5%.[6]2.

Perform a dose-response

experiment with DMSO alone

to determine the maximum

tolerable concentration for your

specific cell line. For sensitive

cells, aim for < 0.1%.[7]

Signaling Pathway and Mechanism of Action
A-1155463 selectively inhibits the anti-apoptotic protein Bcl-xL. This prevents Bcl-xL from

binding to and inactivating the pro-apoptotic proteins Bax and Bak, leading to the initiation of

the intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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